6-(1H-Perimidin-2(3H)-ylidene)cyclohexa-2,4-dien-1-one

• CAS RN: 15666-67-8
• Molecular Formula: C17H12N2O
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 2-(1H-perimidin-2-yl)phenol
• InChI: InChI=1S/C17H12N2O/c20-15-10-2-1-7-12(15)17-18-13-8-3-5-11-6-4-9-14(19-17)16(11)13/h1-10,20H,(H,18,19)
• InChI Key: UHAFDAMLTBUFFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC4=C3C(=CC=C4)N2)O

Description

6-(1H-Perimidin-2(3H)-ylidene)cyclohexa-2,4-dien-1-one is a useful research compound. Its molecular formula is C17H12N2O and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1,8-diaminonaphthalene (31.6 g, 0.2 mole) suspended in 200 ml absolute ethanol is added salicylaldehyde (24.4 g, 0.2 mole) and 7 g 10% palladium-on-carbon. The mixture is stirred and heated under reflux for 45 min., after which it is allowed to stand for 18 hours at ambient temperature. The mixture is then filtered and the filtrate is washed with ethanol and ether. The green solid is treated with heated dimethylformamide (charcoal) and filtered hot. The catalyst is removed from the product by filtration along with the charcoal. The yellow-orange filtrate is cooled, and upon addition of water, yields the desired product, 2-(o-hydroxyphenyl)perimidine, orange crystals, m.p. 258°-260° dec.